Cas no 1025760-25-1 (Butyl 1-methyl-1h-indole-3-carboxylate)

• Product Name: Butyl 1-methyl-1h-indole-3-carboxylate
• CAS No: 1025760-25-1
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• MDL: MFCD12546897
• CID: 1134231
• PubChem ID: 45073783
• Update Time: 2025-05-19

Butyl 1-methyl-1h-indole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Butyl 1-methyl-1H-indole-3-carboxylate
• Butyl 1-cyclohexenyl ketone
• butyl 1-methylindole-3-carboxylate
• 1-(1-cyclohexenyl)pentan-1-one
• CTK1C0145
• SureCN9070544
• 1-methyl-1H-indole-3-carboxylic acid butyl ester
• Butyl-cyclohexen-(1)-yl-keton
• 1-Pentanone, 1-(1-cyclohexen-1-yl)-
• 1-Cyclohex-1-enyl-pentan-1-on
• 1-cyclohex-1-enyl-pentan-1-one
• 1025760-25-1
• MFCD12546897
• AKOS030254122
• Butyl 1-methyl-1h-indole-3-carboxylate

• MDL： MFCD12546897
• Inchi： 1S/C14H17NO2/c1-3-4-9-17-14(16)12-10-15(2)13-8-6-5-7-11(12)13/h5-8,10H,3-4,9H2,1-2H3
• InChI Key： CFKLGCPWVKVXKD-UHFFFAOYSA-N
• SMILES： O(C(C1=CN(C)C2C=CC=CC=21)=O)CCCC

Computed Properties

• Exact Mass: 231.125929g/mol
• Monoisotopic Mass: 231.125929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 231.29g/mol
• XLogP3: 3.4
• Topological Polar Surface Area: 31.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Butyl 1-methyl-1h-indole-3-carboxylate

Comprehensive Guide to Butyl 1-methyl-1H-indole-3-carboxylate (CAS No. 1025760-25-1): Properties, Applications, and Market Insights

Butyl 1-methyl-1H-indole-3-carboxylate (CAS No. 1025760-25-1) is a specialized organic compound belonging to the indole carboxylate family. This ester derivative has gained significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the growing demand for novel heterocyclic compounds in drug discovery, 1-methyl-1H-indole-3-carboxylic acid butyl ester has emerged as a valuable intermediate for synthesizing biologically active molecules.

The molecular structure of Butyl 1-methyl-1H-indole-3-carboxylate features an indole core substituted with a methyl group at the 1-position and a butyl ester at the 3-position. This specific arrangement contributes to its enhanced lipophilicity compared to simpler indole derivatives, making it particularly useful in medicinal chemistry applications where improved membrane permeability is desired. Researchers frequently search for "indole-3-carboxylate solubility" and "butyl ester stability" when working with this compound, as these properties are crucial for formulation development.

In pharmaceutical applications, Butyl 1-methyl-1H-indole-3-carboxylate serves as a key building block for the synthesis of various therapeutic agents. Recent studies have explored its potential in developing selective enzyme inhibitors and receptor modulators, particularly in neurological and metabolic disorder research. The compound's popularity in organic synthesis is evidenced by frequent searches for "1025760-25-1 synthetic route" and "indole carboxylate reactions" in scientific databases.

The agrochemical industry has also shown increasing interest in 1-methylindole-3-carboxylic acid butyl ester derivatives as potential plant growth regulators and eco-friendly pesticides. With the global shift toward sustainable agriculture, researchers are investigating how modifications to the butyl ester side chain can enhance bioactivity while maintaining environmental safety. Common search queries like "indole derivatives in agriculture" and "methyl indole carboxylate applications" reflect this growing trend.

From a commercial perspective, the market for Butyl 1-methyl-1H-indole-3-carboxylate has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical manufacturing sectors. Suppliers often receive inquiries about "CAS 1025760-25-1 price" and "bulk quantities of indole carboxylates," indicating its importance as a specialty chemical. The compound's stability under standard storage conditions (typically room temperature in sealed containers) makes it attractive for industrial-scale applications.

Quality control of Butyl 1-methyl-1H-indole-3-carboxylate typically involves HPLC analysis to ensure high purity levels (>98%), which is critical for research and production purposes. Analytical chemists frequently search for "HPLC methods for indole carboxylates" and "1025760-25-1 spectroscopic data" when characterizing this material. The compound's distinct NMR and mass spectrometry profiles serve as reliable identification markers.

Recent advancements in green chemistry have prompted investigations into more sustainable synthesis routes for 1-methyl-1H-indole-3-carboxylic acid butyl ester. Researchers are particularly interested in catalytic methods that reduce solvent waste and energy consumption, aligning with the pharmaceutical industry's increasing focus on green synthetic protocols. This has led to rising searches for "eco-friendly indole synthesis" and "catalytic esterification methods" in scientific literature.

Looking ahead, the future applications of Butyl 1-methyl-1H-indole-3-carboxylate appear promising, especially in the development of novel materials and specialty chemicals. Its structural versatility makes it a candidate for creating functional polymers and advanced organic electronic materials. As research continues, we anticipate growing interest in topics like "indole-based smart materials" and "conductive indole derivatives" in both academic and industrial circles.

For researchers handling Butyl 1-methyl-1H-indole-3-carboxylate, proper safety precautions should always be followed, including the use of personal protective equipment and adequate ventilation. While not classified as highly hazardous, standard laboratory safety protocols apply when working with this organic compound. Common safety-related searches include "indole carboxylate handling" and "chemical stability of 1025760-25-1," reflecting the scientific community's commitment to responsible research practices.

The intellectual property landscape surrounding 1-methyl-1H-indole-3-carboxylic acid butyl ester derivatives continues to evolve, with numerous patents filed for specific applications in recent years. This has created demand for information on "indole carboxylate patent status" and "freedom-to-operate for 1025760-25-1" among product development teams. Companies considering commercial applications should conduct thorough patent searches to navigate this complex landscape.

In conclusion, Butyl 1-methyl-1H-indole-3-carboxylate (CAS No. 1025760-25-1) represents a versatile and valuable compound with wide-ranging applications across multiple industries. Its unique chemical properties, combined with the growing interest in indole chemistry, position it as an important material for future scientific and technological advancements. As research progresses, we expect to see expanded uses for this compound in areas such as drug delivery systems, specialty coatings, and advanced material science.